Cas no 126538-86-1 (3-Chloro-4-fluoro-5-iodobenzotrifluoride)

• Product Name: 3-Chloro-4-fluoro-5-iodobenzotrifluoride
• CAS No: 126538-86-1
• MF: C₇H₂ClF₄I
• MW: 324.441867351532
• CID: 5079274
• Update Time: 2025-10-28

3-Chloro-4-fluoro-5-iodobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-fluoro-5-iodobenzotrifluoride
• Benzene, 1-chloro-2-fluoro-3-iodo-5-(trifluoromethyl)-

• Inchi： 1S/C7H2ClF4I/c8-4-1-3(7(10,11)12)2-5(13)6(4)9/h1-2H
• InChI Key： NAWVVUAXVXAEGT-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(C(F)(F)F)=C1)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 184
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Chloro-4-fluoro-5-iodobenzotrifluoride

3-Chloro-4-fluoro-5-iodobenzotrifluoride: A Comprehensive Overview

The compound with CAS No. 126538-86-1, commonly referred to as 3-Chloro-4-fluoro-5-iodobenzotrifluoride, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is notable for its unique structure, which combines a benzene ring with trifluoromethyl groups and halogen substituents. The presence of chlorine, fluorine, and iodine atoms at specific positions on the benzene ring imparts distinct chemical and physical properties, making it a valuable molecule for various applications.

Benzotrifluoride derivatives, such as 3-Chloro-4-fluoro-5-iodobenzotrifluoride, are known for their high stability and reactivity. The trifluoromethyl groups attached to the benzene ring contribute to the molecule's electronic properties, enhancing its ability to participate in various chemical reactions. Recent studies have highlighted the potential of this compound in the synthesis of advanced materials, including high-performance polymers and optoelectronic devices. Its ability to act as a versatile building block in organic synthesis has further solidified its importance in modern chemistry.

The synthesis of 3-Chloro-4-fluoro-5-iodobenzotrifluoride involves a series of precise chemical reactions, including nucleophilic substitution and electrophilic aromatic substitution. Researchers have optimized these processes to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. The use of advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, has been instrumental in confirming the compound's structure and purity.

One of the most promising applications of 3-Chloro-4-fluoro-5-iodobenzotrifluoride lies in the field of pharmacology. Recent studies have demonstrated its potential as a lead compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. The compound's unique combination of halogen substituents allows for fine-tuning of its pharmacokinetic properties, making it an attractive candidate for further research.

In addition to its pharmaceutical applications, 3-Chloro-4-fluoro-5-iodobenzotrifluoride has shown potential in materials science. Its ability to form stable covalent bonds with other molecules makes it an ideal precursor for synthesizing advanced materials with tailored properties. For instance, researchers have explored its use in the creation of high-strength polymers and lightweight composites, which could find applications in aerospace and automotive industries.

The environmental impact of 3-Chloro-4-fluoro-5-iodobenzotrifluoride is another area of growing interest. As concerns about sustainability and eco-friendliness continue to rise, scientists are investigating methods to minimize the environmental footprint of this compound during its synthesis and application. Innovations in green chemistry, such as the use of renewable solvents and catalytic processes, are being explored to enhance the eco-friendliness of this compound.

In conclusion, 3-Chloro-4-fluoro-5-iodobenzotrifluoride (CAS No. 126538-86-) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new possibilities for this compound, its role in shaping modern science and technology is expected to grow significantly.